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Compound of Interest

Compound Name:
2,6-Dibromo-3-pyridinecarboxylic

acid

Cat. No.: B1313857 Get Quote

Essential Safety and Handling Guide for 2,6-
Dibromo-3-pyridinecarboxylic Acid
This guide provides crucial safety and logistical information for the handling and disposal of

2,6-Dibromo-3-pyridinecarboxylic acid, tailored for researchers, scientists, and professionals

in drug development. The following protocols are designed to ensure a safe laboratory

environment and proper management of this chemical.

Chemical Profile: 2,6-Dibromo-3-pyridinecarboxylic acid is a corrosive solid that can cause

severe skin burns and eye damage. It may also cause respiratory irritation. Due to its

hazardous nature, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is the first line of defense against exposure. The

following table summarizes the required PPE for handling 2,6-Dibromo-3-pyridinecarboxylic
acid.
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Body Part Required PPE Specifications and Usage

Eyes/Face
Chemical safety goggles and

face shield

Goggles must be worn at all

times. A face shield should be

used in conjunction with

goggles when there is a risk of

splashing or dust generation.

[1]

Hands Chemical-resistant gloves

Nitrile, neoprene, or butyl

rubber gloves are

recommended. Inspect gloves

for any signs of degradation

before use and dispose of

them properly after handling

the chemical.[2]

Body
Laboratory coat or chemical-

resistant apron

A fully buttoned lab coat is the

minimum requirement. For

larger quantities or when there

is a significant risk of spillage,

a chemical-resistant apron

over the lab coat is advised.

Respiratory NIOSH-approved respirator

A respirator is necessary when

handling the powder outside of

a certified chemical fume hood

or if dust is generated.[1]

Operational and Disposal Plans
A systematic approach to handling and disposal is critical to minimize risks. The following

workflow outlines the key steps from preparation to final disposal.
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Preparation

Handling

Post-Handling

Disposal

Don Appropriate PPE

Ensure Fume Hood is Operational

Prepare Spill Kit

Weigh Compound in Fume Hood

Proceed when ready

Transfer to Reaction Vessel

Decontaminate Work Area

After experiment

Doff PPE Correctly

Segregate Halogenated Waste

For disposal

Label Waste Container

Contact EHS for Pickup
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Experimental Protocols
Handling Procedure:

Preparation: Before handling, ensure that a safety shower and an eyewash station are

readily accessible.[1] Don all required PPE as specified in the table above. Verify the proper

functioning of the chemical fume hood.

Weighing and Transfer: Conduct all manipulations of solid 2,6-Dibromo-3-
pyridinecarboxylic acid within a certified chemical fume hood to minimize inhalation

exposure. Use appropriate tools (e.g., spatula, weigh boat) to handle the solid. Avoid

creating dust.

Spill Response: In case of a spill, evacuate the immediate area. For small spills, use an

appropriate absorbent material from a spill kit, ensuring no incompatible materials are used.

For large spills, contact your institution's Environmental Health and Safety (EHS) department

immediately.

First Aid:

Skin Contact: Immediately flush the affected area with copious amounts of water for at

least 15 minutes and remove contaminated clothing. Seek medical attention.[3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.[3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Disposal Plan:

Waste Segregation: All waste containing 2,6-Dibromo-3-pyridinecarboxylic acid, including

contaminated consumables (e.g., gloves, weigh boats), must be collected in a designated,

properly labeled, and sealed container for halogenated organic waste.
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Container Labeling: The waste container must be clearly labeled with "Hazardous Waste,"

the full chemical name, and the associated hazards (Corrosive).

Storage: Store the sealed waste container in a designated satellite accumulation area away

from incompatible materials.

Disposal: Arrange for the disposal of the hazardous waste through your institution's EHS

department in accordance with local, state, and federal regulations.[2][3] Do not dispose of

this chemical down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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